Cas no 22179-83-5 (N-Hydroxy-2-nitro-benzamidine)

N-Hydroxy-2-nitro-benzamidine is a nitro-substituted benzamidine derivative characterized by the presence of a hydroxylamine functional group. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate in the preparation of heterocyclic compounds and bioactive molecules. The nitro and hydroxyamidine moieties contribute to its reactivity, enabling applications in nucleophilic substitution and coordination chemistry. Its structural features may also facilitate studies in enzyme inhibition or metal chelation. The compound is typically handled under controlled conditions due to its sensitivity. Analytical methods such as NMR and HPLC are recommended for purity assessment. Further research is ongoing to explore its full synthetic utility.

N-Hydroxy-2-nitro-benzamidine structure

Product Name:N-Hydroxy-2-nitro-benzamidine

CAS No:22179-83-5

MF:C₇H₇N₃O₃

MW:181.148781061172

CID:1408111

PubChem ID:54293867

Update Time:2025-10-11

N-Hydroxy-2-nitro-benzamidine Chemical and Physical Properties

Names and Identifiers

- Benzenecarboximidamide, N-hydroxy-2-nitro-
- N-Hydroxy-2-nitro-benzamidine
- N'-hydroxy-2-nitrobenzenecarboximidamide
- AKOS017443090
- SCHEMBL10548093
- RZKNXPAYKMNEOU-UHFFFAOYSA-N
- 22179-83-5
- DTXSID201315351
- nitrobenzamidoxime
- 2-nitrobenzamidoxime
- MDL： MFCD09832072
- Inchi： 1S/C7H7N3O3/c8-7(9-11)5-3-1-2-4-6(5)10(12)13/h1-4,11H,(H2,8,9)
- InChI Key： RZKNXPAYKMNEOU-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1C(=NO)N)=O

Computed Properties

Exact Mass: 181.04881
Monoisotopic Mass: 181.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 99.25

N-Hydroxy-2-nitro-benzamidine Pricemore >>

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